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Compound of Interest

Compound Name: Alpha linolenyl methane sulfonate

Cat. No.: B15546555

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the theoretical properties of alpha-linolenyl methane
sulfonate based on the known characteristics of its constituent functional groups: the alpha-
linolenyl moiety and the methanesulfonate ester. Direct experimental data on the biological
activity and specific therapeutic properties of this compound are not widely available in peer-
reviewed literature. The information presented herein is intended for research and development
purposes and should be interpreted as a predictive guide for further investigation.

Executive Summary

Alpha-linolenyl methane sulfonate is a synthetic derivative of alpha-linolenic acid (ALA), an
essential omega-3 fatty acid. By converting the terminal alcohol of the linolenyl group to a
methanesulfonate ester, the molecule's chemical reactivity is significantly altered, introducing
the potential for it to act as an alkylating agent. This whitepaper provides a comprehensive
overview of the predicted physicochemical properties, a plausible synthetic route, and the
extrapolated biological activities of alpha-linolenyl methane sulfonate. The biological activities
are largely inferred from the extensive research on its parent compound, alpha-linolenic acid,
which is known for its anti-inflammatory, anti-cancer, and neuroprotective effects. The
introduction of the methanesulfonate group suggests potential applications as a targeted
covalent inhibitor or a research tool to probe biological systems, but also raises considerations
of potential genotoxicity.
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Physicochemical Properties

The fundamental physicochemical properties of alpha-linolenyl methane sulfonate are
summarized in Table 1. These properties are derived from publicly available chemical
databases.

Property Value Source

(92,127,15Z)-octadeca-
IUPAC Name 9,12,15-trien-1-yl N/A
methanesulfonate

Linolenyl mesylate, ALA-

Synonyms N/A
mesylate

CAS Number 51040-61-0 N/A

Molecular Formula C19H3403S N/A

Molecular Weight 342.54 g/mol N/A
Predicted to be a colorless to

Appearance ) N/A
pale yellow oil

Predicted to be soluble in
B organic solvents (e.g., ethanol,
Solubility ) ) N/A
DMSO, DMF) and insoluble in

water

Synthesis and Chemical Reactivity
Proposed Synthesis

A standard and efficient method for the synthesis of alpha-linolenyl methane sulfonate involves
the reaction of alpha-linolenyl alcohol with methanesulfonyl chloride in the presence of a non-
nucleophilic base, such as triethylamine or pyridine. This reaction is typically carried out in an
aprotic solvent like dichloromethane at reduced temperatures to control reactivity.
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Reactants

Alpha-Linolenyl Alcohol Methanesulfonyl Chloride
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« To cite this document: BenchChem. [Theoretical Properties of Alpha-Linolenyl Methane
Sulfonate: A Technical Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546555#theoretical-properties-of-alpha-linolenyl-
methane-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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